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Compound of Interest

Compound Name: Methyl 3-pentenoate

Cat. No.: B1582013

This document provides comprehensive guidance on the safe and proper disposal of Methyl 3-
pentenoate, a flammable liquid utilized in various research and industrial applications.
Adherence to these procedures is critical for ensuring laboratory safety and environmental

protection. This guide is intended for researchers, scientists, and drug development
professionals.

I. Chemical and Physical Properties

A thorough understanding of the chemical's properties is fundamental to its safe handling and
disposal. The quantitative data for Methyl trans-3-pentenoate is summarized below.
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Property Value

Molecular Formula CeH1002[1]

Molecular Weight 114.14 g/mol [1][2]

Appearance Colorless to light yellow clear liquid[1]
Density 0.930 g/mL at 25 °CJ[1]

Boiling Point 137 - 139 °C[1]

55-56 °C / 20 mmHg

Flash Point 24 °C (75.2 °F) - closed cup
Refractive Index 1.420[1]
CAS Number 20515-19-9[1]

Il. Hazard Identification and Safety Precautions

Methyl 3-pentenoate is classified as a flammable liquid and vapor.[2][3][4] It may also cause
eye and skin irritation, as well as respiratory and digestive tract irritation.[5]

Hazard Classifications:

o Flammable Liquid: Category 3[3]

e GHS Pictogram: GHSO02 (Flame)

 Signal Word: Warning[3]

e Hazard Statements: H226 (Flammable liquid and vapor)[3][4]

» Potential Health Effects: May cause eye and skin irritation, and respiratory and digestive tract
irritation.[5] High concentrations may cause central nervous system depression.[5]

Precautionary Statements:

e Prevention:
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o P210: Keep away from heat, hot surfaces, sparks, open flames, and other ignition
sources. No smoking.[3][6]

o P233: Keep container tightly closed.[3][4][6]

o P240: Ground and bond container and receiving equipment.[4][6]

o P241: Use explosion-proof electrical/ventilating/lighting equipment.[4][6]
o P242: Use only non-sparking tools.[4][6]

o P243: Take action to prevent static discharges.[4][6]

e Response:

o P303 + P361 + P353: IF ON SKIN (or hair): Take off immediately all contaminated
clothing. Rinse skin with water.[3][4]

o P370 + P378: In case of fire: Use dry sand, dry chemical, or alcohol-resistant foam to
extinguish.[3]

e Storage:
o P403 + P235: Store in a well-ventilated place. Keep cool.[3][6]
e Disposal:
o P501: Dispose of contents/container to an approved waste disposal plant.[3][6][7][8]

lll. Proper Disposal Protocol
The following step-by-step procedure outlines the proper disposal of Methyl 3-pentenoate.
This protocol is designed to minimize risks to personnel and the environment.

Step 1: Personal Protective Equipment (PPE)

o Always wear appropriate PPE, including safety glasses with side shields or goggles,
chemical-resistant gloves (e.g., nitrile), and a lab coat. In case of inadequate ventilation, use
a suitable respirator.
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Step 2: Waste Collection
o Collect waste Methyl 3-pentenoate in a designated, properly labeled, and sealed container.

e The container should be made of a material compatible with the chemical and kept closed
when not in use.

» Do not mix with incompatible wastes, such as strong bases or strong oxidizing agents.[5]

Step 3: Handling Spills

In the event of a spill, immediately remove all sources of ignition.[5][9]

Ventilate the area.

Absorb the spill with an inert material such as vermiculite, sand, or earth.[5]

Collect the absorbed material using spark-proof tools and place it in a suitable, sealed
container for disposal.[5][9]

Avoid runoff into storm sewers and ditches.[5]

Step 4: Final Disposal

Dispose of the waste container through a licensed professional waste disposal service.[8]

The recommended method of disposal is incineration in a chemical incinerator equipped with
an afterburner and scrubber.[6][8]

Contaminated packaging should be disposed of as unused product.[8]

Always follow local, state, and federal regulations for hazardous waste disposal.

IV. Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of Methyl 3-
pentenoate.
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Start: Need to dispose of
Methyl 3-pentenoate

Step 1: Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Is there a spill?

Step 3: Handle Spill
- Remove ignition sources
- Ventilate area
- Absorb with inert material

Step 2: Collect Waste in
Designated Container

Seal and Label Container
'Hazardous Waste:
Methyl 3-pentenoate, Flammable Liquid'

Store Temporarily in a
Cool, Well-Ventilated Area

Step 4: Contact Licensed
Waste Disposal Service

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Methyl 3-pentenoate.
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V. First Aid Measures

In case of accidental exposure, follow these immediate first aid procedures:

Eyes: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting
the upper and lower eyelids. Get medical aid.[5]

o Skin: Get medical aid. Flush skin with plenty of water for at least 15 minutes while removing
contaminated clothing and shoes.[5]

 Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
and drink 2-4 cupfuls of milk or water. Get medical aid.[5]

 Inhalation: Remove from exposure and move to fresh air immediately. If breathing is difficult,
give oxygen. Get medical aid.[5]

Disclaimer: This information is intended for guidance purposes only. Always consult your
institution's Environmental Health and Safety (EHS) department and adhere to all applicable
local, state, and federal regulations regarding chemical handling and waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Guide to the Proper Disposal of Methyl 3-
pentenoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1582013#methyl-3-pentenoate-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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